Cas no 1582617-94-4 (4-bromo-2-methylbenzohydrazide hydrochloride)

• Product Name: 4-bromo-2-methylbenzohydrazide hydrochloride
• CAS No: 1582617-94-4
• MF: C₈H₁₀BrClN₂O
• MW: 265.534800052643
• MDL: MFCD34183647
• CID: 5607767
• PubChem ID: 165914239
• Update Time: 2025-06-20

4-bromo-2-methylbenzohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methylbenzohydrazide hydrochloride
• EN300-8493202
• 1582617-94-4

• MDL： MFCD34183647
• Inchi： 1S/C8H9BrN2O.ClH/c1-5-4-6(9)2-3-7(5)8(12)11-10;/h2-4H,10H2,1H3,(H,11,12);1H
• InChI Key： WAFDLXSNSBWEJO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1C)(=O)NN.Cl

Computed Properties

• Exact Mass: 263.96650g/mol
• Monoisotopic Mass: 263.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-bromo-2-methylbenzohydrazide hydrochloride

4-Bromo-2-Methylbenzohydrazide Hydrochloride (CAS No. 1582617-94-4): An Overview and Recent Developments

4-Bromo-2-methylbenzohydrazide hydrochloride (CAS No. 1582617-94-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-bromo-2-methylbenzohydrazide hydrochloride consists of a benzene ring substituted with a bromo group at the 4-position and a methyl group at the 2-position, along with a hydrazide functional group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have explored the biological activities of 4-bromo-2-methylbenzohydrazide hydrochloride, revealing its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits significant cytotoxic effects against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 4-bromo-2-methylbenzohydrazide hydrochloride has also shown promise in the treatment of inflammatory diseases. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-bromo-2-methylbenzohydrazide hydrochloride could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of 4-bromo-2-methylbenzohydrazide hydrochloride have been extensively studied to optimize its therapeutic potential. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences in 2023 revealed that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration. Furthermore, the compound's low toxicity profile, as demonstrated in animal studies, adds to its attractiveness as a drug candidate.

The synthesis of 4-bromo-2-methylbenzohydrazide hydrochloride has been optimized to improve yield and purity. A recent method developed by researchers at the University of Cambridge involves a multi-step process that includes bromination, methylation, and hydrazine formation. This synthetic route is not only efficient but also scalable, making it suitable for large-scale production.

In conclusion, 4-bromo-2-methylbenzohydrazide hydrochloride (CAS No. 1582617-94-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its anticancer and anti-inflammatory properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.